Cas no 2137622-32-1 (3H-1,2,4-Triazole-3-thione, 4,5-dibutyl-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4,5-dibutyl-2,4-dihydro-
• CAS No: 2137622-32-1
• MF: C₁₀H₁₉N₃S
• MW: 213.342960596085
• CID: 5298352
• Update Time: 2025-06-14

3H-1,2,4-Triazole-3-thione, 4,5-dibutyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4,5-dibutyl-2,4-dihydro-

• Inchi： 1S/C10H19N3S/c1-3-5-7-9-11-12-10(14)13(9)8-6-4-2/h3-8H2,1-2H3,(H,12,14)
• InChI Key： CHTYBHBZLVOBOC-UHFFFAOYSA-N
• SMILES： N1=C(CCCC)N(CCCC)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 4,5-dibutyl-2,4-dihydro-

Comprehensive Overview of 3H-1,2,4-Triazole-3-thione, 4,5-dibutyl-2,4-dihydro- (CAS No. 2137622-32-1)

The compound 3H-1,2,4-Triazole-3-thione, 4,5-dibutyl-2,4-dihydro- (CAS No. 2137622-32-1) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This triazole-based derivative is characterized by the presence of a sulfur-containing thione group and two butyl substituents, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential roles in pharmaceutical intermediates, material science, and agrochemical formulations.

One of the key reasons for the growing interest in 4,5-dibutyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is its versatility as a building block in synthetic chemistry. The triazole core is known for its stability and ability to participate in diverse chemical reactions, making it a valuable scaffold for drug discovery. Recent studies have explored its potential as a precursor for bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors. The incorporation of butyl groups enhances the lipophilicity of the molecule, which can improve its pharmacokinetic properties in medicinal applications.

In the realm of material science, CAS No. 2137622-32-1 has shown promise as a component in advanced polymers and coatings. The thione functionality can act as a ligand for metal ions, enabling the creation of coordination polymers with tailored properties. This has sparked interest in applications such as corrosion inhibition and catalysis. Additionally, the compound's ability to form stable complexes with transition metals makes it a candidate for use in sensors and electronic materials.

From an environmental perspective, the biodegradability and ecological impact of 3H-1,2,4-Triazole-3-thione derivatives are topics of ongoing research. With increasing global focus on green chemistry and sustainable synthesis, scientists are investigating ways to optimize the production of this compound using eco-friendly methodologies. Questions such as "How can 4,5-dibutyl-2,4-dihydro-3H-1,2,4-triazole-3-thione be synthesized with minimal waste?" or "What are the biodegradation pathways of this compound?" are frequently explored in contemporary literature.

The analytical characterization of CAS No. 2137622-32-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the purity and structural integrity of the compound, especially when it is intended for high-value applications. Recent advancements in computational chemistry have also enabled researchers to predict the physicochemical properties and reactivity of this triazole-thione derivative with greater accuracy, facilitating its rational design for specific uses.

In the context of industrial applications, 3H-1,2,4-Triazole-3-thione, 4,5-dibutyl-2,4-dihydro- has been evaluated as a potential additive in specialty chemicals. Its ability to act as a chelating agent or stabilizer in formulations has been noted, particularly in sectors such as lubricants and adhesives. However, challenges related to scalability and cost-effective synthesis remain areas of active investigation. Industry professionals often search for information on "large-scale production methods for 4,5-dibutyl-2,4-dihydro-3H-1,2,4-triazole-3-thione" or "optimized purification techniques for CAS 2137622-32-1," reflecting the practical demands of commercialization.

Looking ahead, the future of 2137622-32-1 appears promising, with interdisciplinary research uncovering new possibilities for this compound. Whether in the development of next-generation therapeutics, innovative functional materials, or environmentally benign chemical processes, this triazole-thione derivative continues to demonstrate its relevance in modern science and technology. As research progresses, it is expected that additional applications and refined synthetic protocols will emerge, further solidifying its position as a compound of significant scientific and industrial interest.